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Compound of Interest

Compound Name: 4-Penten-2-OL

Cat. No.: B1585244

A Technical Guide to the Physical Properties of 4-
Penten-2-ol

This technical guide provides an in-depth overview of the key physical properties of 4-Penten-
2-ol, with a specific focus on its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document summarizes empirical data and outlines the standard experimental
protocols for the determination of these properties.

Physical Properties Data

The physical characteristics of 4-Penten-2-ol are well-documented in chemical literature. The
following table summarizes the reported values for its boiling point and density, providing a
quick reference for laboratory applications.
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Physical Property Value Conditions
- ) At standard atmospheric
Boiling Point 115-116 °C ]
pressure (lit.)[1][2][3][4][5]
At standard atmospheric
116 °C

pressure[6]

115.00-117.00 °C

At standard atmospheric

pressure[7]
Density 0.837 g/mL at 25 °C (lit)[1][2][3][4][5]1[6]
Specific Gravity 0.834-0.838 at 20 °C[7]

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization.

The following sections detail the standard methodologies for measuring the boiling point and

density of a liquid organic compound such as 4-Penten-2-ol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8][9] A common and reliable method for determining the boiling point of small

quantities of liquid is the capillary tube method.[8][10]

Apparatus:

e Small test tube

Thermometer

Beaker

Clamps and stand

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or MelTemp apparatus)[11]
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Procedure:

Sample Preparation: A small amount (a few milliliters) of 4-Penten-2-ol is placed into the
small test tube.[9]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.[10]

Apparatus Setup: The test tube is securely attached to a thermometer, ensuring the bulb of
the thermometer is level with the liquid sample. This assembly is then immersed in a heating
bath (e.g., water or oil), making sure the liquid level in the test tube is below the bath's
surface.[10]

Heating: The bath is heated gently and stirred to ensure uniform temperature distribution.[12]

Observation: As the temperature rises, air trapped in the capillary tube will slowly escape.
Upon reaching the boiling point, the vapor pressure of the liquid will equal the atmospheric
pressure, resulting in a rapid and continuous stream of bubbles emerging from the capillary
tube.[8]

Measurement: The heat source is removed, and the bath is allowed to cool slowly. The
boiling point is recorded as the temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube.[8]

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume.[13][14] For
a liquid like 4-Penten-2-ol, density can be determined with high accuracy using basic
laboratory equipment.

Apparatus:
e Graduated cylinder (e.g., 10 mL or 25 mL)
o Electronic balance (analytical or top-pan)

Procedure:
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o Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured
using an electronic balance and recorded.[15]

» Volume Measurement: A specific volume of 4-Penten-2-ol is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus to ensure accuracy.
[13][15]

e Mass of Cylinder and Liquid: The graduated cylinder containing the liquid is reweighed, and
the combined mass is recorded.[15]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass.[15] The density (p) is then calculated using the formula:

o p=mass/volume[l3]

o Repeatability: To improve accuracy and precision, the procedure should be repeated multiple
times, and the average density should be calculated.[15][16]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 4-Penten-2-ol.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of 4-Penten-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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